2,6-difluoro-N-(2-(3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)benzenesulfonamide

• IUPAC Name: 2,6-difluoro-N-[2-(3-pyridin-4-yl-4,5,6,7-tetrahydroindazol-1-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C20H20F2N4O2S/c21-16-5-3-6-17(22)20(16)29(27,28)24-12-13-26-18-7-2-1-4-15(18)19(25-26)14-8-10-23-11-9-14/h3,5-6,8-11,24H,1-2,4,7,12-13H2
• InChI Key: NWVLEXFETVCWLL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=NN2CCNS(=O)(=O)C3=C(C=CC=C3F)F)C4=CC=NC=C4
• Molecular Formula: C20H20F2N4O2S
• Molecular Weight: 418.5 g/mol

Description

2,6-difluoro-N-(2-(3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H20F2N4O2S and its molecular weight is 418.46. The purity is usually 95%.
BenchChem offers high-quality 2,6-difluoro-N-(2-(3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,6-difluoro-N-(2-(3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Presence in Human Blood Samples
Perfluorooctanesulfonyl fluoride-based compounds, which are related to PFCs, have been detected in human blood samples from various countries, reflecting their widespread use and persistence. Notably, perfluorooctanesulfonate (PFOS) was the predominant compound found, with its concentrations varying by country. This indicates a global exposure to these compounds, albeit with regional differences in levels and compositions, likely due to varying sources and exposure patterns (Kannan et al., 2004).

Usage in Consumer Products and Environmental Persistence
The extensive use of PFCs in consumer products has led to their detection in human and environmental samples worldwide. PFCs are known for their stability and resistance to degradation, which contributes to their persistence in the environment and potential accumulation in human tissues. This has led to increased concern about their toxicity and the implications for human health, emphasizing the need for monitoring human exposure to these compounds (Calafat et al., 2007).

Detection in Various Biological Samples
Advanced analytical methods have been developed to detect and measure trace levels of various PFCs in biological samples, such as serum and milk. These methods are sensitive and suitable for large epidemiological studies assessing human exposure to PFCs. The detection of multiple PFCs in human samples indicates widespread exposure and the potential need for further studies to understand the pathways of human exposure to these compounds (Kuklenyik et al., 2004).